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Compound of Interest

Compound Name: Methyl 4-(2-bromoethyl)benzoate

Cat. No.: B179108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Methyl 4-(2-bromoethyl)benzoate (CAS No. 136333-97-6). The information is intended to

support laboratory safety protocols and ensure the well-being of personnel working with this

compound.

Chemical Identification and Physical Properties
Methyl 4-(2-bromoethyl)benzoate is an organic compound with the molecular formula

C₁₀H₁₁BrO₂.[1] It is essential to be aware of its physical characteristics to handle it safely.
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Property Value Source

Molecular Weight 243.1 g/mol [1]

CAS Number 136333-97-6 [1]

Appearance

Not explicitly stated, handle as

a potentially hazardous

chemical

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Hazard Identification and Classification
While comprehensive toxicological data for Methyl 4-(2-bromoethyl)benzoate is not readily

available, it should be handled with caution as a potentially hazardous substance. The primary

hazards are presumed to be irritation to the skin, eyes, and respiratory tract upon contact or

inhalation.[2]

GHS Hazard Classification (Presumed based on similar compounds and available data):

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 (Presumed) Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A (Presumed) Causes serious eye irritation

Acute Toxicity (Oral, Dermal,

Inhalation)
Data not available

May be harmful if swallowed,

in contact with skin, or if

inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Presumed) May cause respiratory irritation
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Note: The GHS classification is presumed based on the hazards of structurally similar

compounds and general knowledge of organobromine compounds. A definitive classification is

not available.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Methyl
4-(2-bromoethyl)benzoate:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).[1][2]

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.[2]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[2] If ventilation is

inadequate, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors

should be used.

Engineering Controls
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Control Description

Ventilation

Work should be conducted in a well-ventilated

area. A chemical fume hood is strongly

recommended to minimize inhalation exposure.

[2]

Eye Wash Station

An operational eyewash station should be

readily accessible in the immediate work area.

[2]

Safety Shower
A safety shower should be available in the

vicinity of the work area.[2]

Storage
Condition Requirement

Container Keep in a tightly closed container.[2]

Temperature Store in a cool, dry place.

Ventilation Store in a well-ventilated area.[2]

Incompatible Materials Avoid strong oxidizing agents and strong bases.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Procedures
Spill Size Containment and Clean-up Protocol

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth). Place the

contaminated material into a suitable, labeled

container for disposal.

Large Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

to prevent it from entering drains or waterways.

Use a non-combustible absorbent material to

clean up the spill. Collect the absorbed material

in a sealed container for disposal by a licensed

professional.
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Fire-Fighting Measures
Aspect Guideline

Extinguishing Media
Use dry chemical powder, carbon dioxide, or

alcohol-resistant foam.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides and hydrogen bromide

gas.

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols (Cited Methodologies)
Detailed experimental protocols for the synthesis or use of Methyl 4-(2-bromoethyl)benzoate
are not provided in the safety-focused search results. Researchers should consult relevant

chemical literature and established laboratory procedures for specific experimental setups,

ensuring that all safety precautions outlined in this guide are integrated into their protocols.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-(2-
bromoethyl)benzoate, from hazard assessment to emergency response.
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Methyl 4-(2-bromoethyl)benzoate Safety Workflow

Hazard Assessment

Preparation & Handling

Emergency Response

Identify Chemical:
Methyl 4-(2-bromoethyl)benzoate

Review Safety Data Sheet (SDS)

Assess Hazards:
Skin/Eye Irritant, Potential Inhalation Hazard

Select Personal Protective Equipment (PPE):
Goggles, Gloves, Lab Coat

Prepare Engineering Controls:
Fume Hood, Eyewash, Safety Shower

Safe Handling:
Avoid contact and inhalation

Exposure Event Spill or Leak

First Aid:
Inhalation, Skin, Eye, Ingestion

K

Seek Medical Attention

Spill Containment & Cleanup

L

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 4-(2-bromoethyl)benzoate.
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This guide is intended as a summary of the best practices for handling Methyl 4-(2-
bromoethyl)benzoate. It is not a substitute for a thorough review of the Safety Data Sheet

(SDS) and consultation with your institution's Environmental Health and Safety (EHS)

department. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

